(3-Cyano-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid tert-butyl ester

• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol
• IUPAC Name: tert-butyl 2-(3-cyanopyrazolo[3,4-b]pyridin-1-yl)acetate
• InChI: InChI=1S/C13H14N4O2/c1-13(2,3)19-11(18)8-17-12-9(5-4-6-15-12)10(7-14)16-17/h4-6H,8H2,1-3H3
• InChI Key: NYCSFIHJQOBTBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C2=C(C=CC=N2)C(=N1)C#N

Description

(3-Cyano-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL flask was charged with (3-iodo-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid tert-butyl ester (15.0 g), PdCl2(dppf) (3.0 g), Zn(CN)2 (4.96 g), DMF (200 mL) and H2O (14 mL). The flask containing the resultant suspension was degassed and backfilled with nitrogen gas repeatedly for 5 minutes, followed by addition of Pd2(dba)3 (3.85 g) to the reaction mixture. The reaction mixture was heated under N2 at 90° C. for 16 h, cooled to room temperature, diluted with H2O (800 mL) and filtered. The collected solid was washed with toluene (10 mL) to provide (3-cyano-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid tert-butyl ester as a yellow solid.